Cas no 21198-18-5 (3-amino-1-cyclohexylthiourea)

• Product Name: 3-amino-1-cyclohexylthiourea
• CAS No: 21198-18-5
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• MDL: MFCD00021318
• CID: 265410
• PubChem ID: 722813
• Update Time: 2025-05-25

3-amino-1-cyclohexylthiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-cyclohexyl-
• 4-Cyclohexylthiosemicarbazide
• 4-Cyclohexyl-3-thiosemicarbazide
• N-Cyclohexylhydrazinecarbothioamide
• 1-amino-3-cyclohexylthiourea
• 3-amino-1-cyclohexylthiourea
• NSC 82337
• FT-0618322
• MFCD00021318
• MLS001004310
• A815193
• SR-01000631240-1
• NSC-82337
• HMS566E20
• SB86104
• AMY5500
• 4-cyclohexyl-3-thiosemicarbazide, AldrichCPR
• LVEUHPMMNLURRJ-UHFFFAOYSA-N
• 4N2C7UO813
• HMS2666F05
• CS-0149891
• AKOS001017693
• AC-31826
• SMR000347795
• NCGC00246036-01
• Semicarbazide, 4-cyclohexyl-3-thio-
• BB 0255081
• CCG-41143
• Maybridge1_008732
• 21198-18-5
• NSC82337
• Z56840612
• N-Cyclohexylthiosemicarbazide
• DTXSID40175423
• FS-4001
• UNII-4N2C7UO813
• Hydrazinecarbothioamide, N-cyclohexyl-
• CS1020
• EN300-03774
• CHEMBL1342711
• SCHEMBL458500
• BBL013591
• DTXCID4097914
• ALBB-002830
• STK408616

• MDL： MFCD00021318
• Inchi： 1S/C7H15N3S/c8-10-7(11)9-6-4-2-1-3-5-6/h6H,1-5,8H2,(H2,9,10,11)
• InChI Key： LVEUHPMMNLURRJ-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1CCCCC1

Computed Properties

• Exact Mass: 173.09900
• Monoisotopic Mass: 173.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Density: 1.14
• Melting Point: 142 °C
• Boiling Point: 281.3 °C at 760 mmHg
• Flash Point: 123.9 °C
• PSA: 82.17000
• LogP: 2.13900

3-amino-1-cyclohexylthiourea Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：(BD96684)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on 3-amino-1-cyclohexylthiourea

3-Amino-1-Cyclohexylthiourea: A Comprehensive Overview

3-Amino-1-cyclohexylthiourea, identified by the CAS number 21198-18-5, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields such as pharmaceuticals, materials science, and biotechnology. Recent advancements in research have further illuminated its properties and functionalities, making it a subject of ongoing exploration.

The chemical structure of 3-amino-1-cyclohexylthiourea consists of a cyclohexyl group attached to a thiourea moiety, with an amino group at the third position. This configuration imparts distinctive electronic and steric properties to the molecule, which are crucial for its interactions in different environments. The compound's ability to form hydrogen bonds and its flexibility in molecular conformations contribute to its versatility in various applications.

Recent studies have focused on the synthesis and characterization of 3-amino-1-cyclohexylthiourea. Researchers have explored novel synthetic pathways that enhance the efficiency and scalability of production methods. For instance, methods involving microwave-assisted synthesis have shown promise in reducing reaction times while maintaining product purity. These advancements are particularly relevant for industries requiring large-scale production of this compound.

In the realm of pharmaceuticals, 3-amino-1-cyclohexylthiourea has been investigated for its potential as a drug delivery agent. Its ability to encapsulate bioactive molecules and release them in a controlled manner has been demonstrated in recent experiments. This property makes it a candidate for targeted drug delivery systems, which are critical for improving therapeutic outcomes while minimizing side effects.

Beyond pharmaceutical applications, 3-amino-1-cyclohexylthiourea has also found utility in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical properties such as tensile strength and flexibility. Recent research highlights its role as a reinforcing agent in biodegradable polymers, which are increasingly sought after for sustainable packaging solutions.

The environmental impact of 3-amino-1-cyclohexylthiourea is another area of active research. Studies have assessed its biodegradability under various conditions, with promising results indicating that it can be metabolized by microorganisms without leaving harmful residues. This characteristic aligns with global efforts to develop eco-friendly chemical compounds.

In conclusion, 3-amino-1-cyclohexylthiourea, CAS No. 21198-18-5, stands out as a multifaceted compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials, ensuring its relevance in both academic and industrial settings.